Cas no 1369878-02-3 (4-Bromo-2-trifluoromethyl-1H-pyrrole)

• Product Name: 4-Bromo-2-trifluoromethyl-1H-pyrrole
• CAS No: 1369878-02-3
• MF: C₅H₃BrF₃N
• MW: 213.983230829239
• CID: 2179885
• Update Time: 2023-08-06

4-Bromo-2-trifluoromethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-trifluoromethyl-1h-pyrrole
• 4-bromo-2-(trifluoromethyl)-1H-pyrrole
• 4-Bromo-2-trifluoromethyl-1H-pyrrole

• Inchi： 1S/C5H3BrF3N/c6-3-1-4(10-2-3)5(7,8)9/h1-2,10H
• InChI Key： IJPQOTJVOPWQSW-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 125
• Topological Polar Surface Area: 15.8